1-benzyl-1-isopropyl-3-(1-methyl-1H-indol-3-yl)urea

• IUPAC Name: 1-benzyl-3-(1-methylindol-3-yl)-1-propan-2-ylurea
• InChI: InChI=1S/C20H23N3O/c1-15(2)23(13-16-9-5-4-6-10-16)20(24)21-18-14-22(3)19-12-8-7-11-17(18)19/h4-12,14-15H,13H2,1-3H3,(H,21,24)
• InChI Key: FUPYCCBCBFHDPH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1=CC=CC=C1)C(=O)NC2=CN(C3=CC=CC=C32)C
• Molecular Formula: C20H23N3O
• Molecular Weight: 321.4 g/mol

Description

“1-benzyl-1-isopropyl-3-(1-methyl-1H-indol-3-yl)urea” is a complex organic compound. It is a derivative of urea and indole, both of which are significant in various biological and chemical contexts.

Synthesis Analysis

The synthesis of such compounds often involves a Fischer indolisation–N-alkylation sequence. This process is rapid, operationally straightforward, generally high yielding, and uses readily available building blocks (aryl hydrazines, ketones, alkyl halides) to generate densely substituted indole products.

Scientific Research Applications

Antiviral Activity

Indole derivatives have shown potential as antiviral agents. .

Anti-inflammatory Activity

. This could make them useful in the treatment of conditions characterized by inflammation.

Anticancer Activity

.

Anti-HIV Activity

. This could potentially make them useful in the development of new treatments for HIV.

Antioxidant Activity

. This could make them useful in the prevention of oxidative stress-related diseases.

Antimicrobial Activity

, which could make them useful in the development of new antimicrobial drugs.

Antitubercular Activity

. This could make them useful in the treatment of tuberculosis.

Antidiabetic Activity

. This could potentially make them useful in the management of diabetes.